Cas no 1177274-01-9 (N'-(5,6-Dimethoxy-1,3-benzothiazol-2-yl)-N,N-dimethylpropane-1,3-diamine)

• Product Name: N'-(5,6-Dimethoxy-1,3-benzothiazol-2-yl)-N,N-dimethylpropane-1,3-diamine
• CAS No: 1177274-01-9
• MF: C₁₄H₂₁N₃O₂S
• MW: 295.400441884995
• MDL: MFCD16653002
• CID: 5048214
• PubChem ID: 45496446
• Update Time: 2025-05-21

N'-(5,6-Dimethoxy-1,3-benzothiazol-2-yl)-N,N-dimethylpropane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• N'-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-N,N-dimethylpropane-1,3-diamine
• N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-N',N'-dimethylpropane-1,3-diamine
• N'-(5,6-Dimethoxy-1,3-benzothiazol-2-yl)-N,N-dimethylpropane-1,3-diamine

• MDL： MFCD16653002
• Inchi： 1S/C14H21N3O2S/c1-17(2)7-5-6-15-14-16-10-8-11(18-3)12(19-4)9-13(10)20-14/h8-9H,5-7H2,1-4H3,(H,15,16)
• InChI Key： CMHUHIQNRMIGCF-UHFFFAOYSA-N
• SMILES： S1C2C=C(C(=CC=2N=C1NCCCN(C)C)OC)OC

Computed Properties

• Exact Mass: 295.135
• Monoisotopic Mass: 295.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.9

Additional information on N'-(5,6-Dimethoxy-1,3-benzothiazol-2-yl)-N,N-dimethylpropane-1,3-diamine

Comprehensive Overview of N'-(5,6-Dimethoxy-1,3-benzothiazol-2-yl)-N,N-dimethylpropane-1,3-diamine (CAS No. 1177274-01-9)

N'-(5,6-Dimethoxy-1,3-benzothiazol-2-yl)-N,N-dimethylpropane-1,3-diamine (CAS No. 1177274-01-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a benzothiazole core substituted with dimethoxy groups, coupled with a dimethylpropane-1,3-diamine side chain. This combination of functional groups makes it a promising candidate for applications in drug discovery, particularly in targeting enzymes and receptors involved in neurological and metabolic disorders.

Researchers are increasingly interested in N'-(5,6-Dimethoxy-1,3-benzothiazol-2-yl)-N,N-dimethylpropane-1,3-diamine due to its potential as a kinase inhibitor or GPCR modulator. These properties align with current trends in precision medicine, where small molecules like this are explored for personalized therapies. The compound's CAS No. 1177274-01-9 is frequently searched in academic databases, reflecting its relevance in studies related to neurodegenerative diseases and cancer signaling pathways.

The synthesis of N'-(5,6-Dimethoxy-1,3-benzothiazol-2-yl)-N,N-dimethylpropane-1,3-diamine involves multi-step organic reactions, including condensation and alkylation processes. Its benzothiazole moiety is particularly noteworthy, as this scaffold is prevalent in FDA-approved drugs for conditions like multiple sclerosis and inflammation. This has led to speculation about the compound's potential to address unmet medical needs, especially in the context of drug repurposing strategies.

From a biochemical perspective, the dimethoxy groups in N'-(5,6-Dimethoxy-1,3-benzothiazol-2-yl)-N,N-dimethylpropane-1,3-diamine enhance its lipophilicity, potentially improving blood-brain barrier penetration—a critical factor for CNS-targeted therapeutics. Meanwhile, the dimethylpropane-1,3-diamine chain offers flexibility in molecular interactions, a feature often exploited in structure-activity relationship (SAR) studies. Such characteristics are frequently discussed in forums focusing on medicinal chemistry optimization.

Analytical characterization of CAS No. 1177274-01-9 typically employs techniques like HPLC, NMR spectroscopy, and mass spectrometry, with researchers emphasizing its high purity (>98%) for biological assays. Recent patent filings referencing this compound suggest industrial interest, particularly in combinatorial chemistry libraries for high-throughput screening. These developments resonate with the growing demand for fragment-based drug design approaches in the pharmaceutical sector.

Environmental and safety profiles of N'-(5,6-Dimethoxy-1,3-benzothiazol-2-yl)-N,N-dimethylpropane-1,3-diamine are also under investigation, with preliminary data indicating stability under standard laboratory conditions. This aligns with the broader shift toward green chemistry principles in synthetic organic research. The compound's biodegradability and ecotoxicological impact remain active areas of study, reflecting the pharmaceutical industry's focus on sustainable drug development.

In conclusion, N'-(5,6-Dimethoxy-1,3-benzothiazol-2-yl)-N,N-dimethylpropane-1,3-diamine (CAS No. 1177274-01-9) represents a compelling case study in modern drug discovery. Its structural complexity and therapeutic potential continue to inspire research across multiple disciplines, from computational chemistry to preclinical pharmacology. As the scientific community seeks novel solutions for complex diseases, compounds like this will likely remain at the forefront of innovative therapeutic development.